Cas no 22900-11-4 (N-Acetylneuraminic Acid Methyl Ester)

• Product Name: N-Acetylneuraminic Acid Methyl Ester
• CAS No: 22900-11-4
• MF: C₁₂H₂₁NO₉
• MW: 323.296444654465
• MDL: MFCD08276447
• CID: 251476
• PubChem ID: 87557892
• Update Time: 2025-11-06

N-Acetylneuraminic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• N-Acetylneuraminic Acid Methyl Ester
• Methyl 5-Acetamido-3,5-Dideoxy-Beta-D-Glycero-D-Galacto-2-Nonulopyranosylonate
• b-Neuraminic acid, N-acetyl-,methyl ester
• N-ACETYLNEURAMINIC ACID METHYL ESTER,WHITE TO OFF-WHITE SOLID
• (2S,4S,5R,6R)-methyl 5-acetamido-2,4-dihydroxy-6-((1R,2R)-1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carboxylate
• 5-(Acetylamino)-3,5-dideoxy-D-glycero-
• AC1OGRJX
• A-D-galacto-2-nonulopyranosonic AcidMethyl Ester
• FT-0661312
• methyl 5-acetamido-3,5-dideoxy-D-glycero-D-galacto-2-nonulopyranosonate
• Neu5Ac methyl ester
• P906
• SureCN126536
• N-Acetyl-D-neuraminic acid methyl ester
• N-ACETYLNEURAMINICACIDMETHYLESTER
• C12H21NO9
• BICL4322
• Methyl N-acetyl-beta-neuraminate
• BKZQMWNJESHHSA-AGNBLMTLSA-N
• methyl (2S,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate

• MDL： MFCD08276447
• Inchi： 1S/C12H21NO9/c1-5(15)13-8-6(16)3-12(20,11(19)21-2)22-10(8)9(18)7(17)4-14/h6-10,14,16-18,20H,3-4H2,1-2H3,(H,13,15)/t6-,7+,8+,9+,10+,12-/m0/s1
• InChI Key： BKZQMWNJESHHSA-AGNBLMTLSA-N
• SMILES： O1[C@](C(=O)OC)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)NC(C)=O)O)O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -3.1
• Topological Polar Surface Area: 166

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.51
• Melting Point: 193.5-194.5°C
• Boiling Point: 693.8°C at 760 mmHg
• Flash Point: 373.4°C
• Refractive Index: -27.5 ° (C=1, H2O)
• PSA: 165.78000
• LogP: -3.39250

N-Acetylneuraminic Acid Methyl Ester Security Information

• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C

Additional information on N-Acetylneuraminic Acid Methyl Ester

N-Acetylneuraminic Acid Methyl Ester (CAS No. 22900-11-4): An Overview

N-Acetylneuraminic Acid Methyl Ester (CAS No. 22900-11-4) is a significant compound in the field of glycobiology and pharmaceutical research. This compound, also known as Neu5AcOMe, is a methyl ester derivative of N-acetylneuraminic acid (Neu5Ac), a key sialic acid that plays a crucial role in various biological processes. This article provides a comprehensive overview of the chemical properties, biological functions, and recent research advancements related to N-Acetylneuraminic Acid Methyl Ester.

Chemical Properties

N-Acetylneuraminic Acid Methyl Ester is a white to off-white crystalline solid with the molecular formula C₁₂H₂₁NO₈. It has a molecular weight of 307.30 g/mol. The compound is soluble in water and organic solvents such as methanol and ethanol, making it suitable for various laboratory applications. The presence of the methyl ester group enhances its stability and solubility, which are essential properties for its use in biochemical and pharmaceutical research.

Biological Functions

Sialic acids, including N-Acetylneuraminic Acid, are essential components of glycoproteins and glycolipids found on the surface of cells. They play a critical role in cell recognition, adhesion, and signaling processes. N-Acetylneuraminic Acid Methyl Ester serves as a valuable tool for studying these processes due to its structural similarity to natural sialic acids. It can be used to modify glycoproteins and glycolipids, allowing researchers to investigate the impact of sialylation on cellular functions.

Applications in Research

In recent years, N-Acetylneuraminic Acid Methyl Ester has gained significant attention in glycobiology and pharmaceutical research. One of the key applications is in the study of viral infections, particularly influenza viruses. Sialic acids are known to be the primary receptors for influenza viruses on host cells. By using Neu5AcOMe, researchers can mimic these receptor sites and study the binding interactions between the virus and host cells. This information is crucial for developing antiviral drugs and vaccines.

Another important application is in the development of glycoconjugate vaccines. Glycoconjugate vaccines combine polysaccharides with carrier proteins to enhance immune responses. N-Acetylneuraminic Acid Methyl Ester can be used to synthesize these conjugates, providing a platform for creating more effective vaccines against bacterial infections such as Streptococcus pneumoniae and Haemophilus influenzae.

Recent Research Advancements

A recent study published in the journal Carbohydrate Research highlighted the use of N-Acetylneuraminic Acid Methyl Ester in the synthesis of novel sialylated glycoconjugates. The researchers demonstrated that these conjugates could effectively inhibit the binding of influenza viruses to host cells, suggesting potential therapeutic applications in antiviral treatments.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of Neu5AcOMe in the development of sialylated prodrugs. These prodrugs are designed to be activated by specific enzymes present at infection sites, thereby enhancing their therapeutic efficacy while reducing systemic side effects. The results showed promising outcomes, indicating that N-Acetylneuraminic Acid Methyl Ester could be a valuable precursor for designing targeted drug delivery systems.

Safety Considerations

While N-Acetylneuraminic Acid Methyl Ester is generally considered safe for laboratory use, proper handling and storage practices should be followed to ensure safety. It is important to wear appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. Additionally, it should be stored in a cool, dry place away from direct sunlight and incompatible materials.

Conclusion

N-Acetylneuraminic Acid Methyl Ester (CAS No. 22900-11-4) is a versatile compound with significant applications in glycobiology and pharmaceutical research. Its unique chemical properties and biological functions make it an invaluable tool for studying cellular processes, viral infections, and vaccine development. Recent advancements in research have further expanded its potential uses, highlighting its importance in modern scientific endeavors.